Cas no 20559-05-1 (Retinol,2,2-dimethylpropanoate (9CI))

• Product Name: Retinol,2,2-dimethylpropanoate (9CI)
• CAS No: 20559-05-1
• MF: C₂₅H₃₈O₂
• MW: 370.568027973175
• CID: 258092
• PubChem ID: 6436524
• Update Time: 2025-04-19

Retinol,2,2-dimethylpropanoate (9CI) Chemical and Physical Properties

Names and Identifiers

• Retinol,2,2-dimethylpropanoate (9CI)
• [(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenyl] 2,2-dimethylpropanoate
• O~15~-(2,2-dimethylpropanoyl)retinol
• Retinyl pivalate
• SCHEMBL9779931
• DTXSID101303901
• Retinol, 2,2-dimethylpropanoate
• 20559-05-1
• EINECS 243-876-1

• Inchi： 1S/C25H38O2/c1-19(14-15-22-21(3)13-10-17-25(22,7)8)11-9-12-20(2)16-18-27-23(26)24(4,5)6/h9,11-12,14-16H,10,13,17-18H2,1-8H3/b12-9+,15-14+,19-11+,20-16+
• InChI Key： LTMXTDZZEINTQC-FYBJENTQSA-N
• SMILES： O(C/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)CCCC1(C)C)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 370.287180451g/mol
• Monoisotopic Mass: 370.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 26.3Ų